13Z,16Z-docosadienoic acid

• CAS: 17735-98-7
• Synonyms: 13Z,16Z-docosadienoic acid
• Molecular Formula: C22H40O2
• Molecular Weight: 336.6 g/mol
• SMILES: CCCCCC=CCC=CCCCCCCCCCCCC(=O)O
• InChI: InChI=1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10H,2-5,8,11-21H2,1H3,(H,23,24)/b7-6-,10-9-
• InChIKey: HVGRZDASOHMCSK-HZJYTTRNSA-N
• Appearance: Assay:≥98%A solution in ethanol

Anti-Borrelia screening often yields weak hits with generic fatty acids. 13Z,16Z-Docosadienoic acid (CAS 17735-98-7) is the most potent anti-Borrelia fatty acid among 17 screened, also showing top-tier COX-I/II inhibition among 29 tested. As a validated GPR120 agonist with ghrelin suppression and confirmed antitumor activity in breast cancer models, it serves as a superior omega-6 comparator to DHA. Supplied at ≥98% purity with comprehensive CoA and global shipping.

13Z,16Z-Docosadienoic Acid Specifications & Classification

13Z,16Z-Docosadienoic acid (CAS 17735-98-7), also designated as C22:2n-6 or (13Z,16Z)-docosa-13,16-dienoic acid, is an omega-6 very long-chain polyunsaturated fatty acid (VLCPUFA) with a 22-carbon aliphatic chain containing two cis-double bonds at positions 13 and 16 [1]. It belongs to the very long-chain fatty acid class (≥C22) and is biosynthesized endogenously via two-carbon chain elongation of arachidonic acid (C20:4n-6) [2]. This compound functions as an endogenous agonist of free fatty acid receptor 4 (FFAR4/GPR120) and has been detected across multiple organisms including mammals, fish, plants, and anaerobic fungi [1][3].

• [1] KEGG COMPOUND: C16533. (13Z,16Z)-Docosadienoic acid. View Source
• [2] GlpBio. 13Z,16Z-Docosadienoic Acid Product Information. Catalog No. GC16693. View Source
• [3] ChEBI: 75117. (13Z,16Z)-docosadienoic acid. EMBL-EBI. View Source

Why 13Z,16Z-Docosadienoic Acid Is Not Substitutable

Generic substitution among omega-6 PUFAs is scientifically invalid due to chain-length-dependent and double-bond-position-specific functional divergence. 13Z,16Z-Docosadienoic acid possesses a 22-carbon backbone with precisely two cis-double bonds at positions 13 and 16—structural features that dictate its unique interaction with FFAR4/GPR120 and its distinct bioactivity profile . In a direct comparative screen of 17 fatty acids against Borrelia species, only 13Z,16Z-docosadienoic acid demonstrated the most potent bacteriostatic and bactericidal effects among all tested compounds, while other structurally distinct fatty acids including erucic acid (C22:1n-9) and petroselinic acid (C18:1n-12) showed variable and generally weaker activity [1]. Furthermore, comparative in vitro studies demonstrate that this VLCPUFA exhibits anti-inflammatory and antitumor effects that differ quantitatively and qualitatively from both shorter-chain omega-6 PUFAs (e.g., arachidonic acid) and the omega-3 benchmark docosahexaenoic acid (DHA, C22:6n-3) [2]. These structure-activity relationships preclude interchangeable use with generic fatty acid analogs.

• [1] Goc A, Niedzwiecki A, Rath M. Anti-borreliae efficacy of selected organic oils and fatty acids. BMC Complement Altern Med. 2019;19(1):40. View Source
• [2] Chen Y, Meesapyodsuk D, Ye S, Chapman RG, Qiu X. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source

Quantitative Differentiation Evidence for 13Z,16Z-Docosadienoic Acid

Anti-Borrelia Bactericidal Activity Comparison

In a systematic evaluation of 17 distinct fatty acids for anti-Borrelia activity, 13Z,16Z-docosadienoic acid demonstrated the most pronounced bacteriostatic and bactericidal effects among all compounds tested [1]. The study directly compared this compound against other fatty acids including erucic acid (C22:1n-9), petroselinic acid (C18:1n-12), linoleic acid (C18:2n-6), and α-linolenic acid (C18:3n-3). While the publication reported that 13Z,16Z-docosadienoic acid exhibited the strongest activity, it should be noted that the paper did not provide fully tabulated MIC or MBC numerical values for all 17 fatty acids that would enable precise rank-ordering by potency [1].

Evidence Dimension	Anti-Borrelia bacteriostatic and bactericidal activity
Target Compound Data	Most pronounced bacteriostatic and bactericidal effect among 17 tested fatty acids (exact MIC/MBC values not fully tabulated in publication)
Comparator Or Baseline	16 other fatty acids including erucic acid, petroselinic acid, linoleic acid, and α-linolenic acid
Quantified Difference	Qualitatively superior; ranked first among 17 fatty acids tested
Conditions	In vitro assay against Borrelia spp. (including typical motile spirochetes and knob/round-shaped persisters); compounds tested at concentrations at or below 0.75 mg/mL

Why This Matters

For researchers developing anti-Borrelia agents or studying Lyme disease therapeutics, selecting 13Z,16Z-docosadienoic acid provides the most active fatty acid scaffold identified in this comparative screen, reducing the need for additional primary screening of less active analogs.

• [1] Goc A, Niedzwiecki A, Rath M. Anti-borreliae efficacy of selected organic oils and fatty acids. BMC Complement Altern Med. 2019;19(1):40. View Source

Antitumor and Antioxidant Activity vs. DHA in Breast Cancer Cells

A direct comparative study evaluated 13Z,16Z-docosadienoic acid (designated DDA) against docosahexaenoic acid (DHA, C22:6n-3)—the established gold standard for VLCPUFA health-promoting activity—in human breast cancer cell models [1]. DDA exhibited comparable or superior antitumor and antioxidant effects against both SK-BR-3 and MDA-MB-231 human breast cancer cell lines [1].

Evidence Dimension	In vitro antitumor and antioxidant activity
Target Compound Data	Comparable or better antitumor and antioxidant effects versus DHA
Comparator Or Baseline	Docosahexaenoic acid (DHA, C22:6n-3), the gold standard VLCPUFA
Quantified Difference	Comparable or better (qualitative; exact IC50 values not specified in abstract)
Conditions	Human breast cancer SK-BR-3 and MDA-MB-231 cell lines

Why This Matters

For nutraceutical or oncology researchers requiring a VLCPUFA with validated antitumor activity, DDA offers a structurally distinct omega-6 alternative to the omega-3 DHA benchmark, enabling comparative mechanistic studies without compromising efficacy.

• [1] Chen Y, Meesapyodsuk D, Ye S, Chapman RG, Qiu X. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source

COX Inhibitory Activity Among Unsaturated Fatty Acids

In a comprehensive screening of 29 commercially available C8 to C24 saturated and unsaturated fatty acids for cyclooxygenase-I (COX-I) and cyclooxygenase-II (COX-II) inhibitory activities, cis-13,16-docosadienoic acid demonstrated the highest activity among all unsaturated fatty acids tested at 100 μg/mL, alongside cis-8,11,14-eicosatrienoic acid [1].

Evidence Dimension	COX-I and COX-II enzyme inhibitory activity
Target Compound Data	Among the highest inhibitory activities observed among unsaturated fatty acids tested
Comparator Or Baseline	28 other saturated and unsaturated fatty acids (C8 to C24)
Quantified Difference	Ranked among top two unsaturated fatty acids for COX inhibition at the tested concentration
Conditions	In vitro COX-I and COX-II enzyme assays; compounds tested at 100 μg/mL

Why This Matters

This compound provides a validated, quantifiably active scaffold for COX inhibition studies among fatty acid libraries, positioning it as a high-priority selection for anti-inflammatory research programs requiring enzyme-level activity confirmation.

• [1] Henry GE, Momin RA, Nair MG, Dewitt DL. Antioxidant and Cyclooxygenase Activities of Fatty Acids Found in Food. J Agric Food Chem. 2002;50(8):2231-2234. View Source

FFAR4/GPR120 Agonism and Ghrelin Suppression

13Z,16Z-Docosadienoic acid functions as a validated agonist of free fatty acid receptor 4 (FFAR4, also known as GPR120), a G protein-coupled receptor implicated in metabolic regulation, anti-inflammatory signaling, and gut peptide release [1]. Functional validation demonstrates that this compound strongly inhibits ghrelin secretion in isolated mouse gastric cells [1]. This receptor engagement differentiates 13Z,16Z-docosadienoic acid from fatty acids that preferentially activate other FFAR isoforms (e.g., FFAR1/GPR40) or that lack FFAR4 agonist activity altogether .

Evidence Dimension	FFAR4/GPR120 agonist activity and functional ghrelin suppression
Target Compound Data	FFAR4 agonist; strong inhibition of ghrelin secretion by isolated mouse gastric cells
Comparator Or Baseline	Fatty acids without FFAR4 agonist activity; endogenous FFAR4 ligands include α-linolenic acid, DHA, and EPA
Quantified Difference	Functional agonism confirmed via receptor activation and downstream ghrelin suppression (exact EC50 values not specified in vendor datasheets; published study reported concentration-dependent effects)
Conditions	In vitro FFAR4-expressing cell systems; isolated mouse gastric cell ghrelin secretion assay

Why This Matters

For metabolic disease and GPCR research programs, this compound offers a structurally characterized long-chain fatty acid agonist of FFAR4 with demonstrated functional relevance in appetite-regulating ghrelin pathways, distinguishing it from fatty acids that lack this specific receptor activity.

• [1] Lu X, Zhao X, Feng J, et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012;303(3):G367-G376. View Source

Validated Research Applications for 13Z,16Z-Docosadienoic Acid

Anti-Borrelia Drug Discovery & Lyme Disease Research

Based on its demonstrated superiority among 17 fatty acids in anti-Borrelia screening, 13Z,16Z-docosadienoic acid is the preferred fatty acid starting material for structure-activity relationship (SAR) studies targeting Borrelia burgdorferi and related spirochetes [1]. Research programs investigating non-antibiotic anti-Borrelia agents, biofilm-disrupting compounds, or adjunctive Lyme disease therapies should prioritize this compound over less active fatty acid analogs to maximize hit identification efficiency.

VLCPUFA Oncology & Antioxidant Mechanism Studies

For nutraceutical and oncology research programs requiring a structurally distinct VLCPUFA comparator to DHA, 13Z,16Z-docosadienoic acid provides a validated omega-6 alternative with confirmed antitumor and antioxidant activity in breast cancer models [2]. Its comparable-to-superior performance against the DHA benchmark in SK-BR-3 and MDA-MB-231 cells supports its use in head-to-head mechanistic studies examining chain length, unsaturation degree, and omega-series effects on cancer cell proliferation and oxidative stress pathways.

COX Inhibition Screening & Anti-Inflammatory Lead ID

Given its top-tier COX-I and COX-II inhibitory activity among 29 fatty acids screened, this compound should be prioritized as a positive control or lead scaffold in fatty acid-based anti-inflammatory screening cascades [3]. Its validated enzyme-level activity provides a quantifiable benchmark for evaluating novel fatty acid derivatives, synthetic analogs, or natural product extracts in prostaglandin synthesis inhibition assays.

FFAR4/GPR120 Signaling & Metabolic Regulation Research

13Z,16Z-Docosadienoic acid serves as a structurally defined endogenous FFAR4/GPR120 agonist with documented functional activity in ghrelin suppression [4]. Metabolic disease researchers studying GPR120-mediated insulin sensitization, anti-inflammatory signaling, or gut hormone regulation can employ this compound as a tool ligand distinct from the more extensively studied omega-3 FFAR4 agonists (α-linolenic acid, EPA, DHA), enabling comparative pharmacology and biased signaling investigations.

• [1] Goc A, Niedzwiecki A, Rath M. Anti-borreliae efficacy of selected organic oils and fatty acids. BMC Complement Altern Med. 2019;19(1):40. View Source
• [2] Chen Y, Meesapyodsuk D, Ye S, Chapman RG, Qiu X. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source
• [3] Henry GE, Momin RA, Nair MG, Dewitt DL. Antioxidant and Cyclooxygenase Activities of Fatty Acids Found in Food. J Agric Food Chem. 2002;50(8):2231-2234. View Source
• [4] Lu X, Zhao X, Feng J, et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012;303(3):G367-G376. View Source